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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the field application techniques

for the triazole fungicide, hexaconazole. The information is intended to guide researchers and

agricultural scientists in designing and executing field trials to evaluate the efficacy of

hexaconazole formulations for the control of fungal pathogens in various crops.

Mechanism of Action
Hexaconazole is a systemic fungicide that inhibits the biosynthesis of ergosterol, a critical

component of fungal cell membranes.[1][2] Specifically, it targets and inhibits the enzyme

lanosterol 14α-demethylase, which is essential for the conversion of lanosterol to ergosterol.[1]

[2] This disruption of ergosterol synthesis leads to the accumulation of toxic sterol

intermediates, compromised cell membrane integrity, and ultimately, the inhibition of fungal

growth and proliferation.[1][2]

Data Presentation: Efficacy of Hexaconazole
The following tables summarize the quantitative data on the efficacy of hexaconazole against

key fungal diseases in various crops.

Table 1: Efficacy of Hexaconazole against Rice Sheath Blight (Rhizoctonia solani)
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Formulation
Application
Rate (ml/ha)

Disease
Severity (%)

% Disease
Reduction
Over
Control

Yield (
kg/ha )

Reference(s
)

Hexaconazol

e 5% SC
2000 11.11 46.50 5566 [3]

Hexaconazol

e 5% EC
2ml/l 31.37 51.88 - [4]

Kresoxim

methyl 40% +

Hexaconazol

e 8% WG

500 g/ha 10.40 - - [5]

Hexaconazol

e 5SC
2000

3.0, 5.73,

11.33
-

3000.0,

2800.0
[6]

Table 2: Efficacy of Hexaconazole against Groundnut Tikka Leaf Spot (Cercospora

arachidicola and Phaeoisariopsis personata)

Formulation
Application
Rate

Disease
Severity (PDI)

% Increase in
Pod Yield

Reference(s)

Hexaconazole

(0.2%)

Two sprays at 60

and 75 DAS
18.8 (LLS) 43 [7]

Hexaconazole

5% SC (0.005%)
-

30.76 (ELS),

59.38 (LLS)
- [8]

Hexaconazole +

zineb (0.1%)

Three sprays at

20-day intervals

20.24 (ELS),

10.45 (LLS)
59.2 [9]

Hexaconazole 5

EC 0.05%
- 48.03 - [10]

Table 3: Efficacy of Hexaconazole against Mango Powdery Mildew (Oidium mangiferae)
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Formulation
Application
Rate

Disease
Severity (%)

% Disease
Reduction
Over Control

Reference(s)

Hexaconazole

5EC (0.1%)
- 16.67 72.82 [5]

Hexaconazole

(Contaf 5EC)

0.05%

Three sprays 21.2 - [11]

Anpower 5ME

(Hexaconazole)
- - 86.87 [12]

Table 4: Efficacy of Hexaconazole against Apple Scab (Venturia inaequalis)

Formulation
Application
Rate

Disease
Severity on
Leaves (%)

Disease
Severity on
Fruit (%)

Reference(s)

Hexaconazole

(0.03%)

Part of a 5-spray

schedule
< 1.88 < 1.88 [13]

Anvil 5 EC

(hexaconazole)

Curative

applications
- 0 [8]

Experimental Protocols
Protocol for a Field Efficacy Trial
This protocol outlines a general methodology for conducting a field trial to evaluate the efficacy

of hexaconazole.

3.1.1. Experimental Design and Plot Establishment

Design: A Randomized Complete Block Design (RCBD) is recommended to minimize the

effects of field variability.[2][14]

Replicates: A minimum of three to four replicates per treatment should be used.[2][14]
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Plot Size: Plot dimensions should be appropriate for the crop and application equipment. For

example, rice plots could be 15m² (3m x 5m) with a 1m buffer between plots.[15]

Crop Husbandry: Standard agronomic practices for the specific crop, including fertilization,

irrigation, and pest management (for non-target pests), should be followed uniformly across

all plots.

3.1.2. Treatment Application

Treatments: Include different concentrations of the hexaconazole formulation, a positive

control (a standard registered fungicide for the target disease), and a negative control

(untreated).

Timing: Applications should be timed based on the disease epidemiology and crop growth

stage. For preventative action, apply before or at the very early stages of disease

development.[6] Curative applications are made after the appearance of initial symptoms.

Application Method: Foliar spray is the most common method for hexaconazole application.

[10]

3.1.3. Sprayer Calibration Protocol (for Backpack Sprayer)

Accurate calibration is crucial for ensuring the intended dose is applied. The following "1/128th

of an acre" method is a reliable technique for research plots.[1][5]

Define the Test Area: Measure a test area of 1/128th of an acre, which is 340.3 square feet

(e.g., 18.5 ft x 18.5 ft).[5]

Fill Sprayer: Fill the backpack sprayer with clean water.

Time the Spray: Spray the test area with water using a consistent walking speed and nozzle

height, and record the time in seconds. Repeat this at least twice and calculate the average

time.[1][5]

Measure Output: Spray water into a calibrated container for the average time recorded in the

previous step.[1][5]
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Determine Gallons Per Acre (GPA): The number of fluid ounces collected is equal to the

sprayer's output in gallons per acre (GPA).[1][5]

Calculate Pesticide Amount: Use the GPA to calculate the precise amount of hexaconazole
formulation needed per gallon of water to achieve the desired application rate.

3.1.4. Disease Assessment

Timing: Disease assessments should be conducted before the first application and at regular

intervals after each application.

Method: Use a standardized disease rating scale to assess disease severity or incidence.

For example, a 1-9 scale can be used for groundnut tikka leaf spot, where 1 indicates no

disease and 9 represents severe infection. For powdery mildew on mango, the percentage of

infected leaf or panicle area can be visually estimated.

Data to Collect: Record the Percent Disease Index (PDI), which can be calculated using the

following formula: PDI = (Sum of all disease ratings) / (Total number of ratings × Maximum

disease grade) × 100

3.1.5. Data Analysis

Statistical Software: Use appropriate statistical software for data analysis.

Analysis of Variance (ANOVA): Perform an ANOVA to determine if there are significant

differences among the treatment means.

Mean Separation Test: If the ANOVA shows significant differences, use a mean separation

test (e.g., Duncan's Multiple Range Test or Tukey's HSD) to compare the individual treatment

means.

Protocol for Preparation of Spray Solution
Calculate Requirements: Based on the desired application rate (e.g., ml/ha) and the

calibrated sprayer output (GPA), calculate the amount of hexaconazole formulation and

water needed for the total area to be sprayed.

Half-fill the Tank: Fill the sprayer tank with half the required volume of clean water.
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Add Hexaconazole: Add the calculated amount of hexaconazole formulation to the tank.

Agitate: Agitate the mixture thoroughly to ensure uniform suspension of the fungicide.

Add Remaining Water: Add the remaining volume of water to the tank and continue to

agitate.

Use Promptly: Use the prepared spray solution promptly.
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Figure 1. Experimental workflow for a hexaconazole field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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